KMH-233
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Overview
Description
KMH-233 is a potent, reversible, and selective l-type amino acid transporter 1 (LAT1) inhibitor . It inhibits the uptake of LAT1 substrate, l-leucine (IC50=18 μM), as well as cell growth . KMH-233 significantly potentiates the efficacy of Bestatin and Cisplatin even at low concentrations (25 μM) .
Synthesis Analysis
KMH-233 is a potent, reversible, and selective LAT1 inhibitor. It inhibits the uptake of LAT1 substrate, l-leucine (IC 50 =18 μM) as well as cell growth . KMH-233 significantly potentiates the efficacy of Bestatin and Cisplatin even at low concentrations (25 μM) .Molecular Structure Analysis
The chemical formula of KMH-233 is C32H25N7O5 . Its exact mass is 587.19 and its molecular weight is 587.596 .Chemical Reactions Analysis
KMH-233 is able to inhibit binding and transport of essential neutral amino acids and thus, inhibit the cell growth of cancer cells . It shows a significant reduction of cell growth with an IC50 of 124 µM .Physical And Chemical Properties Analysis
The molecular formula of KMH-233 is C32H25N7O5 and its molecular weight is 587.58 . It is a white to yellow solid at room temperature .Scientific Research Applications
1. Application in Cancer Research
KMH-233 has shown potential as a novel chemotherapeutic agent for the treatment of glioma, a type of brain tumor. In a study by Duntsch et al. (2006), KM-233 demonstrated effective cytotoxicity against human U87 glioma cells, comparable to Δ8-tetrahydrocannabinol and superior to BCNU, a commonly used anti-glioma chemotherapeutic agent. The study highlighted KM-233's efficacy in reducing tumor burden with minimal toxicity to healthy brain tissue, suggesting its potential for preclinical development in glioma models (Duntsch et al., 2006).
2. Mechanism of Anti-Glioma Activity
Further investigation into the mechanism of KM-233's anti-glioma activity was conducted by Gurley et al. (2012). Their research revealed that treatment with KM-233 induced changes in the phosphorylation profiles of several signaling molecules in U87MG human GBM cells. Notably, KM-233 treatment led to mitochondrial depolarization, an increase in cleaved caspase 3, and significant cytoskeletal contractions, indicating its potential as a treatment for Glioblastoma Multiforme (GBM) (Gurley et al., 2012).
Mechanism of Action
properties
CAS RN |
1941174-13-5 |
---|---|
Product Name |
KMH-233 |
Molecular Formula |
C32H25N7O5 |
Molecular Weight |
587.596 |
IUPAC Name |
(S)-2-amino-3-(3-((2,4-dicyano-3-(4-(2-(methylamino)-2-oxoethoxy)phenyl)benzo[4,5]imidazo[1,2-a]pyridin-1-yl)carbamoyl)phenyl)propanoic acid |
InChI |
InChI=1S/C32H25N7O5/c1-36-27(40)17-44-21-11-9-19(10-12-21)28-22(15-33)29-37-25-7-2-3-8-26(25)39(29)30(23(28)16-34)38-31(41)20-6-4-5-18(13-20)14-24(35)32(42)43/h2-13,24H,14,17,35H2,1H3,(H,36,40)(H,38,41)(H,42,43)/t24-/m0/s1 |
InChI Key |
MLNOOVGSMCJSCE-DEOSSOPVSA-N |
SMILES |
O=C(O)[C@@H](N)CC1=CC=CC(C(NC2=C(C#N)C(C3=CC=C(OCC(NC)=O)C=C3)=C(C#N)C4=NC5=CC=CC=C5N24)=O)=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
KMH-233; KMH 233; KMH233. |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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